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Compound of Interest

Compound Name: 4-Chloro-1-butanol

Cat. No.: B043188 Get Quote

For laboratory personnel, adherence to strict safety protocols is paramount when handling 4-
Chloro-1-butanol, a flammable and hazardous chemical. This guide provides essential

information on personal protective equipment (PPE), handling procedures, and disposal

methods to ensure a safe laboratory environment.

4-Chloro-1-butanol is a flammable liquid and vapor that is harmful if swallowed, causes skin

and serious eye irritation, and may cause respiratory irritation.[1][2] It is also suspected of

causing cancer.[1][3] Therefore, stringent adherence to safety measures is crucial.

Personal Protective Equipment (PPE)
When handling 4-Chloro-1-butanol, the following personal protective equipment is mandatory

to minimize exposure and ensure personal safety.
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PPE Category Equipment Specification

Eye and Face Protection

Chemical safety goggles or a face shield are

required. Standard safety glasses are not

sufficient. Ensure that eyewash stations and

safety showers are in close proximity to the

workstation.[4]

Hand Protection

Wear appropriate chemical-resistant gloves.[5]

[6] Regularly inspect gloves for any signs of

degradation or perforation. A schedule for

regular glove replacement should be

established.[6]

Body Protection

A lab coat or chemical-resistant apron should be

worn. In cases of potential splashing, chemical-

resistant coveralls are recommended.

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably under a chemical fume hood.[4]

[7] If ventilation is inadequate, a NIOSH-

approved respirator with an appropriate

cartridge for organic vapors should be used.

Foot Protection

Closed-toe shoes are mandatory in the

laboratory. Perforated shoes, sandals, or similar

footwear are not permitted.[6]

Operational Plan for Handling 4-Chloro-1-butanol
A systematic approach to handling 4-Chloro-1-butanol is essential to mitigate risks. The

following step-by-step operational plan should be followed.

1. Preparation:

Ensure all necessary PPE is available and in good condition.

Verify that the chemical fume hood is functioning correctly.
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Have spill control materials, such as absorbent pads, readily accessible.

Clearly label all containers with the chemical name and hazard symbols.

2. Handling:

Conduct all work with 4-Chloro-1-butanol inside a certified chemical fume hood.[4][7]

Avoid direct contact with the skin, eyes, and clothing.[4][5]

Use non-sparking tools and explosion-proof equipment to prevent ignition of flammable

vapors.[2][5]

Keep the container tightly closed when not in use.[2][5]

Do not eat, drink, or smoke in the handling area.[2][5]

3. Emergency Procedures:

In case of skin contact: Immediately remove contaminated clothing and rinse the affected

area with plenty of water for at least 15 minutes.[4][5] Seek medical attention.[5]

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[4][5] Seek immediate medical attention.[4]

In case of inhalation: Move the person to fresh air and keep them comfortable for breathing.

[2][5] If not breathing, provide artificial respiration.[4] Seek medical attention.[5]

In case of ingestion: Do NOT induce vomiting.[4] Rinse the mouth with water.[1] Seek

immediate medical attention.[4]

In case of a spill: Evacuate the area. Remove all sources of ignition.[5][7] Absorb the spill

with inert material and place it in a suitable, closed container for disposal.[4][7]

Disposal Plan
Proper disposal of 4-Chloro-1-butanol and contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.
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Waste Chemical: Dispose of 4-Chloro-1-butanol as hazardous waste in accordance with

local, state, and federal regulations. Do not dispose of it down the drain.

Contaminated PPE: Used gloves, lab coats, and other disposable PPE that have come into

contact with 4-Chloro-1-butanol should be collected in a designated, labeled hazardous

waste container for disposal.

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent, and the

rinsate should be collected as hazardous waste. The empty, rinsed container should then be

disposed of according to institutional guidelines.

Hazard and Physical Properties
The following table summarizes key quantitative data for 4-Chloro-1-butanol.

Property Value

Molecular Weight 108.57 g/mol [1]

CAS Number 928-51-8[1]

Hazard Statements

H226 (Flammable liquid and vapor), H302

(Harmful if swallowed), H315 (Causes skin

irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation), H351

(Suspected of causing cancer)[1][2]

Precautionary Statements

P210 (Keep away from heat/sparks/open

flames/hot surfaces), P280 (Wear protective

gloves/protective clothing/eye protection/face

protection), P301+P312 (IF SWALLOWED: Call

a POISON CENTER/doctor if you feel unwell),

P305+P351+P338 (IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing)[1][5]

Below is a workflow diagram illustrating the safe handling procedure for 4-Chloro-1-butanol.
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Preparation Handling Disposal
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Caption: Workflow for the safe handling of 4-Chloro-1-butanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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